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Compound of Interest

Compound Name: 2CBFly-NBOMe

Cat. No.: B12741209

FOR RESEARCH AND LABORATORY USE ONLY. NOT FOR HUMAN CONSUMPTION.

This document provides essential guidance for researchers, scientists, and drug development
professionals on the safe handling and disposal of 2CBFly-NBOMe. This compound is a potent
synthetic phenethylamine and a derivative of the 2C-B psychedelic. Due to its high potency and
the significant health risks associated with the NBOMe class of compounds, stringent safety
protocols must be implemented to prevent accidental exposure.

Hazard Identification and Risk Assessment

2CBFly-NBOMe is a potent 5-HT2A receptor agonist.[1] Compounds in the NBOMe series are
known for their psychoactive effects at sub-milligram doses and have been associated with
severe intoxications, including fatalities.[2] The primary routes of exposure are inhalation,
ingestion, and dermal or ocular contact. Due to the lack of comprehensive toxicity data,
2CBFly-NBOMe should be treated as a highly hazardous substance.

A thorough risk assessment must be conducted before any handling of 2CBFly-NBOMe. This
assessment should consider the quantity of the substance being used, the type of procedures
being performed, and the potential for aerosol generation.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. The following table outlines
the recommended PPE for various laboratory activities involving 2CBFly-NBOMe.
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Recommended Personal Protective

Activity .
Equipment (PPE)

- Full-face powered air-purifying respirator
o ) ) (PAPR) with P100/FFP3 filters.- Disposable
Weighing and Dispensing (Dry Powder) ] ]
coveralls (e.g., Tyvek) with elastic cuffs.- Double

nitrile gloves.- Disposable shoe covers.

] ) o - Chemical fume hood.- Full-face shield or
Solution Preparation and Dilution o
safety goggles.- Lab coat.- Double nitrile gloves.

- Appropriate containment (e.g., biosafety
In-vitro / In-vivo Experiments cabinet for cell-based assays).- Lab coat.-

Safety glasses.- Nitrile gloves.

- Chemical fume hood.- Full-face shield or
Waste Disposal safety goggles.- Lab coat.- Heavy-duty nitrile or

butyl rubber gloves.

Operational Plan for Handling 2CBFly-NBOMe

A systematic approach is essential for the safe handling of 2CBFly-NBOMe from receipt to
disposal.

Pre-Handling Procedures

» Training: All personnel must be trained on the specific hazards of 2CBFly-NBOMe and the
established standard operating procedures (SOPS).

» Area Designation: Designate a specific area within the laboratory for the handling of 2CBFly-
NBOMe. This area should be clearly marked with warning signs.

e Equipment Preparation: Ensure all necessary equipment, including PPE, containment
devices (fume hood, glove box), and emergency supplies (spill kit, first aid), is readily
available and in good working order.

o Decontamination Solutions: Prepare fresh decontamination solutions (e.g., 10% bleach
solution followed by 70% ethanol) for cleaning surfaces and equipment.
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Handling Procedures

o Containment: All manipulations of powdered 2CBFly-NBOMe that could generate dust must
be performed within a certified chemical fume hood or a glove box.

e Weighing: Use a dedicated analytical balance within the containment area. Use anti-static
weigh paper or a tared container to minimize dispersal of the powder.

e Solution Preparation: Add solvent to the powdered compound slowly to avoid splashing.
Ensure the container is securely capped before mixing.

o Labeling: All containers with 2CBFly-NBOMe must be clearly labeled with the chemical
name, concentration, hazard symbols, and date of preparation.

Post-Handling Procedures

o Decontamination: Thoroughly decontaminate all surfaces and equipment that may have
come into contact with 2CBFly-NBOMe.

o PPE Removal: Remove PPE in the designated doffing area, avoiding self-contamination.
Dispose of all disposable PPE as hazardous waste.

o Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after
completing work and before leaving the laboratory.

Disposal Plan

All waste contaminated with 2CBFly-NBOMe must be treated as hazardous waste.

e Solid Waste: This includes contaminated PPE, weigh papers, and pipette tips. Collect in a
dedicated, labeled, and sealed hazardous waste container.

e Liquid Waste: Collect all aqueous and solvent-based solutions containing 2CBFly-NBOMe in
separate, clearly labeled, and sealed hazardous waste containers. Do not mix with other
waste streams.

e Sharps: Contaminated needles and syringes should be placed in a designated sharps
container for hazardous waste.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b12741209?utm_src=pdf-body
https://www.benchchem.com/product/b12741209?utm_src=pdf-body
https://www.benchchem.com/product/b12741209?utm_src=pdf-body
https://www.benchchem.com/product/b12741209?utm_src=pdf-body
https://www.benchchem.com/product/b12741209?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12741209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Arrange for the disposal of all hazardous waste through your institution's environmental health
and safety (EHS) office or a licensed hazardous waste disposal contractor.

Experimental Protocols
Preparation of a 1 mg/mL Stock Solution in DMSO

Objective: To prepare a 1 mg/mL stock solution of 2CBFly-NBOMe in dimethyl sulfoxide
(DMSO) for use in in-vitro experiments.

Materials:

o 2CBFly-NBOMe hydrochloride (powder)

Anhydrous DMSO

Calibrated analytical balance

Vortex mixer

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Procedure:

» Perform all operations within a chemical fume hood.

o Don appropriate PPE as outlined in the table above for "Solution Preparation and Dilution."
» Tare a sterile, pre-weighed microcentrifuge tube on the analytical balance.

o Carefully weigh 1 mg of 2CBFly-NBOMe powder into the tared tube. Record the exact
weight.

» Using a calibrated micropipette, add the appropriate volume of DMSO to the tube to achieve
a final concentration of 1 mg/mL. For example, for 1 mg of powder, add 1 mL of DMSO.

o Securely cap the tube and vortex thoroughly until the powder is completely dissolved.
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 Visually inspect the solution to ensure there are no undissolved particulates.

» Label the tube clearly with "2CBFly-NBOMe, 1 mg/mL in DMSO," the date of preparation,
and appropriate hazard symbols.

» Store the stock solution at -20°C or as recommended for the specific experimental
application.

Visualizations
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Caption: Workflow for Handling 2CBFly-NBOMe.
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Caption: Key Safety Precautions for 2CBFly-NBOMe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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